Cas no 1401425-87-3 (Sodium 2-pyrrolidin-1-yl-1,3-thiazole-4-carboxylate)

• Product Name: Sodium 2-pyrrolidin-1-yl-1,3-thiazole-4-carboxylate
• CAS No: 1401425-87-3
• MF: C₈H₉N₂NaO₂S
• MW: 220.224031209946
• MDL: MFCD22056529
• CID: 4698606
• Update Time: 2023-08-15

Sodium 2-pyrrolidin-1-yl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• sodium 2-pyrrolidin-1-yl-1,3-thiazole-4-carboxylate
• sodium 2-(pyrrolidin-1-yl)thiazole-4-carboxylate
• sodium 2-(pyrrolidin-1-yl)-1,3-thiazole-4-carboxylate
• Sodium 2-pyrrolidin-1-yl-1,3-thiazole-4-carboxylate

• MDL： MFCD22056529
• Inchi： 1S/C8H10N2O2S.Na/c11-7(12)6-5-13-8(9-6)10-3-1-2-4-10;/h5H,1-4H2,(H,11,12);/q;+1/p-1
• InChI Key： DKVPSISHVOHEII-UHFFFAOYSA-M
• SMILES： S1C=C(C(=O)[O-])N=C1N1CCCC1.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 84.5